![molecular formula C12H6F3NO5S B2428203 3-[4-Nitro-3-(trifluoromethyl)phenoxy]-2-thiophenecarboxylic acid CAS No. 303152-63-8](/img/structure/B2428203.png)
3-[4-Nitro-3-(trifluoromethyl)phenoxy]-2-thiophenecarboxylic acid
Description
3-[4-Nitro-3-(trifluoromethyl)phenoxy]-2-thiophenecarboxylic acid, or 3-NTPT, is a synthetic compound with a wide range of applications in scientific research. Its unique properties make it an ideal choice for applications in biochemistry, pharmacology, and other fields.
Scientific Research Applications
Continuous Flow Nitration
3-[4-Nitro-3-(trifluoromethyl)phenoxy]-2-thiophenecarboxylic acid: has been investigated for its use in continuous flow nitration processes. Researchers aim to develop efficient and sustainable methods for aromatic nitration. By employing continuous flow reactors, they can achieve better control over reaction conditions, selectivity, and safety. This application is particularly relevant in pharmaceutical and fine chemical synthesis .
Chemical Kinetics in Droplet Microreactors
In a study focused on aromatic nitration, this compound was used in droplet-based microreactors. These microreactors offer advantages such as enhanced mass transfer, improved safety, and precise control over reaction parameters. Investigating the chemical kinetics of nitration reactions within these microreactors provides valuable insights for optimizing synthetic processes .
Proteomics Research
While not extensively documented, 3-[4-Nitro-3-(trifluoromethyl)phenoxy]-2-thiophenecarboxylic acid is available for proteomics research. Its unique structure and properties may make it useful in specific proteomic studies, although further exploration is needed to uncover its full potential .
properties
IUPAC Name |
3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6F3NO5S/c13-12(14,15)7-5-6(1-2-8(7)16(19)20)21-9-3-4-22-10(9)11(17)18/h1-5H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBDTGQHZRFNFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC2=C(SC=C2)C(=O)O)C(F)(F)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6F3NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-Nitro-3-(trifluoromethyl)phenoxy]-2-thiophenecarboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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